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Compound of Interest

Compound Name: Bacel-IN-6

Cat. No.: B15144236

Audience: Researchers, scientists, and drug development professionals.

Introduction

Beta-site amyloid precursor protein cleaving enzyme 1 (BACEL), also known as (3-secretase, is
a key enzyme in the pathogenesis of Alzheimer's disease.[1][2] It is a type | transmembrane
aspartyl protease primarily expressed in neurons that initiates the amyloidogenic pathway by
cleaving the amyloid precursor protein (APP).[1][2][3] This cleavage, followed by the action of
y-secretase, leads to the production of amyloid-f3 (AB) peptides, which can aggregate to form
the amyloid plaques characteristic of Alzheimer's disease. Due to its rate-limiting role in AR
production, BACEL1 is a prime therapeutic target for reducing A levels.

Bacel-IN-6 is a potent inhibitor of BACEL. These application notes provide detailed protocols

for the use of Bacel-IN-6 in primary neuron cultures to study its effects on APP processing and
AB production.

Product Information

Product Name Bacel-IN-6

Target BACE1

ICso 1.5nM

Description A potent BACEL inhibitor for research use.
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BACEL1 Signaling Pathway in Neurons

BACEL1 is the primary [3-secretase responsible for the generation of A peptides in neurons.
The process begins with the cleavage of APP by BACE1, which generates a soluble
extracellular fragment (SAPPf) and a membrane-bound C-terminal fragment (C99). The C99
fragment is then cleaved by the y-secretase complex, releasing the AR peptide and the APP

intracellular domain (AICD).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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